Aragonite (Ca(CO3)) (9CI)

• CAS: 14791-73-2
• Molecular Formula: CH2CaO3
• Molecular Weight: 102.1 g/mol
• SMILES: C(=O)(O)O.[Ca]
• InChI: InChI=1S/CH2O3.Ca/c2-1(3)4;/h(H2,2,3,4)
• InChIKey: FYHXNYLLNIKZMR-UHFFFAOYSA-N

Generic CaCO₃ fails when polymorph-specific performance is required. Aragonite (CAS 14791-73-2) delivers orthorhombic, acicular crystals that calcite and vaterite cannot replicate. • Bone cements: Nucleates hydroxyapatite in SBF for osseointegration; calcite is bio-inert. • Ductile composites: 5 GPa elastic modulus enables 50 wt% filler loading in PCL without embrittlement (calcite: 16 GPa, brittle failure). • High-filler paper: Needle-like whiskers interlock with cellulose fibers, improving tensile and Z-direction strength at reduced pulp consumption.

Aragonite Polymorph Properties

Aragonite (CAS 14791-73-2), chemical formula CaCO₃, is an anhydrous crystalline polymorph of calcium carbonate characterized by an orthorhombic crystal system that commonly forms acicular (needle-like) crystals [1]. It is metastable at ambient temperature and pressure, with stability favored at elevated temperature and/or pressure, whereas calcite is the thermodynamically stable phase under standard atmospheric conditions [2]. Its physical properties—including Mohs hardness of 3.5–4.0, specific gravity/density of approximately 2.95 g/cm³, and solubility product constant (pKsp) of 8.34 at 20 °C—differ materially from those of calcite (Mohs 3, density 2.71 g/cm³, pKsp 8.48) and vaterite (Mohs 3–4, density 2.95 g/cm³, pKsp 7.93) [1].

Acicular Orthorhombic Morphology Needle-like crystal habit distinct from rhombohedral calcite

Higher Density Profile Supports specific gravity–dependent selection over calcite

Phase-Dependent Bioactivity Aragonite promotes surface apatite nucleation in physiological fluids

• [1] PMC9583319, Table 1: Calcium Carbonate Form – physical properties comparison of calcite, aragonite, vaterite, and amorphous calcium carbonate. View Source
• [2] Phase-specific bioactivity and altered Ostwald ripening pathways of calcium carbonate polymorphs in simulated body fluid. RSC Adv. 2019; 9(32): 18232–18244. View Source

Why Aragonite Substitution Fails

Calcium carbonate polymorphs (calcite, aragonite, vaterite) are not interchangeable in scientific or industrial applications because their distinct crystal structures govern divergent physicochemical behaviors. Although they share the identical chemical formula, aragonite's orthorhombic, acicular morphology confers a unique combination of higher density, anisotropic mechanical reinforcement capability in composite materials, and phase-specific bioactivity—evidenced by differential hydroxyapatite nucleation in simulated body fluid (SBF) [1]. Furthermore, aragonite's dissolution kinetics in organic media and its stability under mechanical load deviate substantially from those of calcite [2]. The evidence below quantifies these distinctions, demonstrating that procurement specifications must be polymorph-aware to avoid performance failure.

Acicular aragonite provides anisotropic reinforcement in composites; rhombohedral calcite behaves as an isotropic filler, which may shift ductility and strength outcomes.

Aragonite nucleates apatite in simulated body fluid, supporting osseointegration studies; calcite is essentially inert, compromising bioactivity-dependent models.

Aragonite resists dissolution in amino acid media (e.g., L-glutamic acid), while calcite shows measurable dissolution, limiting carrier stability in organic acid environments.

• [1] Phase-specific bioactivity and altered Ostwald ripening pathways of calcium carbonate polymorphs in simulated body fluid. RSC Adv. 2019; 9(32): 18232–18244. View Source
• [2] Comparison of dissolution and surface reactions between calcite and aragonite in L-glutamic and L-aspartic acid solutions. Molecules. 2010; 15(1): 258–269. View Source

Aragonite Comparative Evidence

Elastic Modulus and Composite Ductility

Synthetic aragonite exhibits a markedly lower elastic modulus than synthetic calcite, measured under identical nanoindentation conditions. This lower stiffness translates to greater compliance and ductility when incorporated into polymer matrices, reducing the risk of brittle failure. The elastic modulus for aragonite was measured at 5(4) GPa, calcite at 16(7) GPa, and vaterite at 31(8) GPa [1]. In poly(ε-caprolactone) (PCL) composites, aragonite-filled samples retained high elongation at break even at 50 wt% loading, whereas calcite-filled composites experienced a two-order-of-magnitude reduction in elongation [2].

Composite Ductility

Head-to-head

Elastic modulus 5 GPa (aragonite) vs 16 GPa (calcite) – ~69% lower

Supports selection for ductile composites

Nanoindentation; PCL 50 wt% loading

Evidence Dimension	Elastic modulus (stiffness) and composite ductility
Target Compound Data	Elastic modulus: 5 ± 4 GPa; Elongation at break remains high at 50 wt% loading
Comparator Or Baseline	Calcite: Elastic modulus: 16 ± 7 GPa; Elongation at break decreased by two orders of magnitude at similar loading; Vaterite: Elastic modulus: 31 ± 8 GPa
Quantified Difference	Aragonite modulus is ~69% lower than calcite; ~84% lower than vaterite
Conditions	Nanoindentation on synthetic anhydrous crystalline CaCO₃ polymorphs; composite tensile testing (PCL melt-mixed with 50 wt% filler)

Why This Matters

For applications requiring a ductile, high-elongation calcium carbonate filler (e.g., flexible biopolymers, certain paper coatings), aragonite's lower modulus prevents catastrophic embrittlement observed with calcite.

• [1] Ševčík R, Šašek P, Viani A. Physical and nanomechanical properties of the synthetic anhydrous crystalline CaCO₃ polymorphs: vaterite, aragonite and calcite. J Mater Sci. 2018; 53: 4022–4033. View Source
• [2] Investigation of calcium carbonates enhanced poly(ε-caprolactone) materials for biomedical applications. Macromol Symp. 2010; 296(1): 221–228. View Source

Bioactivity: Apatite Formation in SBF

When incubated in simulated body fluid (SBF) at 37 °C, the thermodynamically stable calcite phase showed negligible surface transformation and was deemed 'essentially inert.' In stark contrast, the metastable aragonite phase promoted the rapid formation of calcium phosphate (biomimetic apatite) on its surface, a key indicator of in vivo osseointegration potential [1]. This phase-dependent bioactivity is a critical differentiator for biomedical procurement.

Apatite Nucleation

Head-to-head

Aragonite: rapid calcium phosphate formation; Calcite: essentially inert

Phase-dependent bioactivity for bone cements

SBF immersion at 37°C

Evidence Dimension	Surface calcium phosphate (apatite) formation
Target Compound Data	Promotes formation of calcium phosphate (bioactive)
Comparator Or Baseline	Calcite: essentially inert (no significant calcium phosphate formation); Vaterite: also bioactive
Quantified Difference	Qualitative categorical difference (bioactive vs. inert)
Conditions	Immersion in simulated body fluid (SBF) at 37 °C; phase behavior monitored

Why This Matters

Bioactivity is mandatory for bone-substitute materials to achieve direct bonding with host tissue; procurement of calcite for this purpose would yield a non-functional implant.

• [1] Phase-specific bioactivity and altered Ostwald ripening pathways of calcium carbonate polymorphs in simulated body fluid. RSC Adv. 2019; 9(32): 18232–18244. View Source

In Vivo Osteogenic Capacity vs. Vaterite

In a rabbit critical-sized radial bone defect model, poly-L-lactic acid (PLLA) scaffolds incorporating aragonite pearl powder demonstrated significantly greater bone regeneration than scaffolds incorporating vaterite pearl powder. Micro-CT analysis confirmed enhanced bridging of the segmental defect with aragonite. Furthermore, limbs implanted with PLLA/aragonite scaffolds bore significantly higher bending loads in three-point bending tests compared to PLLA/vaterite and pure PLLA controls [1].

In Vivo Osteogenesis

Head-to-head

Aragonite scaffold: significant bone bridging and higher bending load vs. vaterite scaffold

Supports aragonite for bone graft studies

Rabbit radial defect model; PLLA scaffolds

Evidence Dimension	In vivo bone regeneration and mechanical strength of repaired limb
Target Compound Data	Significant bone regeneration and bridging; significantly higher bending load
Comparator Or Baseline	PLLA/Vaterite scaffold: less bone formation and non-bridging; PLLA alone: minimal bone formation
Quantified Difference	Statistical significance (p-value not reported in abstract, but stated as 'significantly higher')
Conditions	Rabbit critical-sized radial bone defect model; scaffolds implanted for a defined period

Why This Matters

In vivo superiority of aragonite over vaterite in a large-animal bone defect model provides strong preclinical evidence for selecting aragonite as the bioactive filler in bone graft substitutes.

• [1] Comparing the regeneration potential between PLLA/Aragonite and PLLA/Vaterite pearl composite scaffolds in rabbit radius segmental bone defects. Bioact Mater. 2020; 5(4): 980–989. View Source

Paper Tensile Strength Enhancement vs. PCC

Replacing conventional precipitated calcium carbonate (PCC) filler with needle-like aragonite whiskers in paper handsheets improves tensile strength, Z-direction tensile strength, and folding endurance. This mechanical reinforcement is attributed to the 'twining effect' between the high-aspect-ratio aragonite crystals and paper fibers, a benefit not observed with commercial PCC fillers [1].

Paper Strength

Head-to-head

Aragonite whiskers improve tensile, Z-strength, folding endurance vs. PCC

Enables higher filler loading in paper

Handsheet testing; needle-like whiskers

Evidence Dimension	Paper mechanical properties (tensile strength, Z-direction tensile strength, folding endurance)
Target Compound Data	Improved tensile strength, Z-direction tensile strength, and folding endurance
Comparator Or Baseline	Paper handsheets using commercial PCC (precipitated calcium carbonate) as filler
Quantified Difference	Qualitative improvement (specific numerical values not provided in abstract, but 'improved' is stated)
Conditions	Laboratory paper handsheets prepared with needle-like aragonite whiskers vs. commercial PCC filler

Why This Matters

In paper manufacturing, the use of aragonite allows increased filler loading (reducing cost) without sacrificing paper strength, a trade-off that is typically unavoidable with standard PCC fillers.

• [1] Hu Z, Shao M, Li H, et al. Synthesis of needle-like aragonite from calcium chloride and sodium carbonate and its application as paper filler. J Ind Eng Chem. 2009; 18(4): 1405–1409. View Source

Dissolution Resistance in Amino Acid Solutions

In L-glutamic and L-aspartic acid solutions (weak acidity, pH > 3), calcite undergoes active dissolution, albeit limited by surface adsorption of Ca-carboxylate salts. Under identical conditions, aragonite exhibits no measurable dissolution or surface reaction, demonstrating superior chemical resistance in organic acid media [1].

Acid Resistance

Head-to-head

Aragonite: no dissolution; Calcite: measurable dissolution

Stability in organic acid environments

L-glutamic & L-aspartic acid solutions, pH>3

Evidence Dimension	Dissolution behavior in amino acid solutions
Target Compound Data	Neither dissolved nor reacted
Comparator Or Baseline	Calcite: dissolved in both solutions (limited by adsorption)
Quantified Difference	Qualitative difference (no dissolution vs. measurable dissolution)
Conditions	L-glutamic and L-aspartic acid solutions, pH > 3, room temperature

Why This Matters

For applications where calcium carbonate is exposed to biological or industrial organic acid streams (e.g., certain drug delivery matrices, biosensors, or environmental remediation), aragonite's inert surface provides a decisive advantage in stability.

• [1] Comparison of dissolution and surface reactions between calcite and aragonite in L-glutamic and L-aspartic acid solutions. Molecules. 2010; 15(1): 258–269. View Source

Volumetric Thermal Expansion vs. Calcite

Dilatometry measurements at 303 K revealed that synthetic aragonite possesses a volumetric thermal expansion coefficient of 49.2(8) × 10⁻⁶ K⁻¹, compared to 48.6(2) × 10⁻⁶ K⁻¹ for calcite and 44.1(3) × 10⁻⁶ K⁻¹ for vaterite [1]. While the difference between aragonite and calcite is modest, it is quantifiable and may influence dimensional stability in composite materials subject to thermal cycling.

Thermal Expansion

Head-to-head

49.2 ×10⁻⁶ K⁻¹ (aragonite) vs 48.6 (calcite); vaterite 44.1

Dimensional stability under thermal cycling

Dilatometry at 303 K

Evidence Dimension	Volumetric thermal expansion coefficient
Target Compound Data	49.2(8) × 10⁻⁶ K⁻¹
Comparator Or Baseline	Calcite: 48.6(2) × 10⁻⁶ K⁻¹; Vaterite: 44.1(3) × 10⁻⁶ K⁻¹
Quantified Difference	Aragonite is ~1.2% higher than calcite; ~11.6% higher than vaterite
Conditions	Dilatometry at 303 K on synthetic anhydrous crystalline CaCO₃ polymorphs

Why This Matters

This parameter is essential for engineers designing CaCO₃-reinforced composites or coatings intended for variable temperature environments, as mismatched thermal expansion can induce internal stress and premature failure.

• [1] Ševčík R, Šašek P, Viani A. Physical and nanomechanical properties of the synthetic anhydrous crystalline CaCO₃ polymorphs: vaterite, aragonite and calcite. J Mater Sci. 2018; 53: 4022–4033. View Source

Aragonite Application Scenarios

Bioactive Bone Cements and Grafts

Procure aragonite specifically for calcium carbonate-based bone cements and composite scaffolds where in vivo bioactivity (surface apatite formation) is required. The evidence confirms that calcite is bio-inert and fails to nucleate calcium phosphate [1], while aragonite actively promotes osseointegration [1]. Furthermore, in vivo studies demonstrate superior osteogenic capacity of aragonite pearl over vaterite pearl in critical bone defects [2]. Procurement of aragonite rather than generic CaCO₃ ensures the intended resorption kinetics and bone bonding are achieved.

Ductile Composites for Biomedical Devices

When formulating poly(ε-caprolactone) or similar polyester composites that must retain high elongation at break under substantial filler loading (e.g., 50 wt%), aragonite is the required polymorph. Head-to-head data show that calcite-filled PCL suffers a two-order-of-magnitude drop in elongation at break, resulting in a brittle, unusable material [1]. Aragonite's low elastic modulus (5 GPa vs. calcite's 16 GPa) [2] permits the creation of ductile, high-filler-content materials suitable for flexible implants, drug delivery matrices, or biodegradable packaging.

High-Strength Paper with Increased Filler

Paper manufacturers seeking to reduce raw material costs by increasing filler content without sacrificing tensile strength, Z-direction strength, or folding endurance should specify needle-like aragonite whiskers. Evidence shows that substituting commercial PCC with aragonite improves these mechanical properties due to the physical interlocking (twining) of acicular crystals with cellulose fibers [1]. This allows for higher filler loading ratios, directly reducing pulp consumption while maintaining or improving paper quality.

Drug Delivery in Organic Acid Environments

For drug delivery or biosensing applications where the calcium carbonate carrier will be exposed to amino acids or organic acid-rich biological fluids (e.g., gastrointestinal tract, tumor microenvironment), aragonite offers a critical advantage. Unlike calcite, which dissolves in L-glutamic and L-aspartic acid solutions, aragonite demonstrates complete resistance to dissolution under these conditions [1]. This chemical inertness ensures the structural integrity and controlled release profile of the aragonite-based carrier in vivo.

Application

Selection Property

Validation Focus

Bioactive bone cement research

Phase-dependent apatite nucleation

SBF mineralization assay

Ductile composite development

Low elastic modulus filler

Elongation retention at high filler load

High-filler paper manufacturing

Acicular whisker morphology

Tensile strength and folding endurance

Acid-resistant carrier design

Chemical inertness in amino acid solutions

Dissolution stability in organic acid media

• [1] Phase-specific bioactivity and altered Ostwald ripening pathways of calcium carbonate polymorphs in simulated body fluid. RSC Adv. 2019; 9(32): 18232–18244. View Source
• [2] Comparing the regeneration potential between PLLA/Aragonite and PLLA/Vaterite pearl composite scaffolds in rabbit radius segmental bone defects. Bioact Mater. 2020; 5(4): 980–989. View Source